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Compound of Interest

Compound Name: Dodemorph benzoate

Cat. No.: B13948511

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document outlines a detailed application note and protocol for the quantitative analysis of
Dodemorph using gas chromatography (GC). Dodemorph, a fungicide used in agriculture, can
be effectively analyzed using a gas chromatograph equipped with a Nitrogen-Phosphorus
Detector (NPD), which offers high sensitivity and selectivity for nitrogen-containing compounds.
This method is applicable to various matrices, including environmental and agricultural
samples. The protocol provides comprehensive details on sample preparation,
chromatographic conditions, and data analysis.

Introduction

Dodemorph is a morpholine fungicide used to control powdery mildew on various crops.[1]
Monitoring its residue levels in environmental and agricultural samples is crucial for ensuring
food safety and environmental protection. Gas chromatography (GC) is a robust and reliable
technique for the analysis of volatile and semi-volatile compounds like Dodemorph. The use of
a Nitrogen-Phosphorus Detector (NPD) enhances the selectivity of the analysis, minimizing
interference from co-eluting compounds that do not contain nitrogen or phosphorus.[2][3] This
application note provides a validated GC-NPD method for the determination of Dodemorph.
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Parameter Value Reference
Recovery > 95% [2][3]
Limit of Detection (LOD) - Leaf
3 ug per sample [2][3]
Sample
Limit of Detection (LOD) - 150 ] e
er pair
Cotton Gloves HO PeTP
Between-day Coefficient of
- 6% [2][3]
Variation
Retention Time (Axial- )
o 12.32 min [2]
equatorial isomer)
Retention Time (Diequatorial ,
) 12.69 min [2]
isomer)
Stability in Foliar Residue
] ) At least 5 months [2][3]
Solutions (refrigerated)
Stability on Cotton Gloves
At least 6 months [2][3]

(refrigerated)

Experimental Protocols
Sample Preparation (QUEChERS Method Adaptation)

This protocol is a general guideline and may require optimization based on the specific sample
matrix.

Materials:
e Homogenized sample (e.g., soil, plant material)
o Acetonitrile (ACN)

e Magnesium sulfate (MgS0Oa4), anhydrous
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Sodium chloride (NaCl)

Dispersive solid-phase extraction (d-SPE) tubes containing PSA (primary secondary amine)
and MgSOa

Centrifuge

Vortex mixer

Procedure:

e Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

e Add 10 mL of acetonitrile.

» Vortex vigorously for 1 minute to ensure thorough mixing.

e Add 4 g of anhydrous MgSOa4 and 1 g of NaCl.

e Immediately shake vigorously for 1 minute to prevent the formation of salt agglomerates.
e Centrifuge at = 3000 rcf for 5 minutes.

o Transfer the upper acetonitrile layer to a d-SPE tube containing 150 mg PSA and 900 mg
MgSOa.

» Vortex for 30 seconds.
o Centrifuge at = 3000 rcf for 5 minutes.

e The supernatant is ready for GC-NPD analysis.

Gas Chromatography (GC) Conditions

Instrumentation:

e Gas Chromatograph equipped with an on-column injector and a Nitrogen-Phosphorus
Detector (NPD).
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Chromatographic Conditions:

Parameter Recommended Setting
30 m x 0.25 mm ID, 0.25 um film thickness, 5%
GC Column ] o
Phenyl Polysiloxane (or similar)
Injector On-Column
Injection Volume 1L

Oven Temperature Program

Initial Temperature

60°C, hold for 1 min

Ramp 1 10°C/min to 200°C

Ramp 2 5°C/min to 250°C, hold for 5 min
Carrier Gas Helium, constant flow at 2.5 mL/min
Detector Nitrogen-Phosphorus Detector (NPD)

Temperature 325°C

Hydrogen Flow 3 mL/min

Air Flow 100 mL/min

Makeup Gas (Helium)

As per manufacturer's recommendation

Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for Dodemorph analysis.
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Caption: GC oven temperature program logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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